Cas no 2171809-78-0 (2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid)

• Product Name: 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid
• CAS No: 2171809-78-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6282150
• PubChem ID: 165531271
• Update Time: 2025-07-20

2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid
• 2171809-78-0
• EN300-1570130
• 2-[3-({[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}methyl)cyclopentyl]acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(31)14-17-9-10-18(13-17)15-28-25(32)27(11-12-27)29-26(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VNSJFQAIKUGAPC-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid

Comprehensive Overview of 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid (CAS No. 2171809-78-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid (CAS No. 2171809-78-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, is widely utilized in peptide synthesis and drug discovery. Researchers and industry professionals are increasingly exploring its applications due to its unique properties, such as its role as a protecting group in solid-phase peptide synthesis (SPPS). The compound's Fmoc (9-fluorenylmethoxycarbonyl) moiety is particularly noteworthy, as it offers stability under basic conditions and can be cleaved under mild acidic conditions, making it indispensable in modern synthetic protocols.

The growing demand for peptide-based therapeutics has propelled the relevance of CAS No. 2171809-78-0. With the rise of personalized medicine and bioconjugation techniques, this compound is frequently discussed in forums and scientific literature. Users often search for terms like "Fmoc-protected amino acids," "peptide coupling reagents," and "cyclopropyl derivatives in drug design," reflecting its interdisciplinary importance. Additionally, its compatibility with green chemistry principles—such as reduced solvent usage and high atom economy—aligns with current sustainability trends in chemical manufacturing.

From a structural perspective, 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid features a cyclopentylacetic acid backbone, which enhances its conformational rigidity and binding affinity in target interactions. This attribute is critical in the design of enzyme inhibitors and receptor modulators, areas where precision in molecular architecture is paramount. The compound's cyclopropyl group further contributes to metabolic stability, a hot topic in medicinal chemistry as researchers seek to improve drug half-lives and reduce off-target effects.

In analytical chemistry, CAS No. 2171809-78-0 is often characterized using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. The compound's solubility profile—moderate in polar aprotic solvents like dimethylformamide (DMF)—makes it versatile for various synthetic workflows. Notably, its stability under inert atmospheres is a frequent subject of optimization studies, particularly in large-scale production.

The commercial availability of 2-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}methyl)cyclopentylacetic acid has expanded its accessibility to academic and industrial labs. Suppliers often highlight its use in combinatorial chemistry and high-throughput screening, addressing the need for rapid compound libraries in drug discovery. As the scientific community continues to explore bioactive scaffolds, this compound's role is expected to grow, particularly in the development of macrocyclic peptides and protein-protein interaction inhibitors.

Looking ahead, innovations in automated synthesis platforms and machine learning-driven molecular design are likely to further elevate the prominence of CAS No. 2171809-78-0. Its compatibility with emerging technologies, such as flow chemistry, positions it as a future-proof building block for next-generation therapeutics. For researchers navigating the complexities of peptide modifications or structure-activity relationships (SAR), this compound remains a cornerstone of precision and reliability.